Cas no 89080-05-7 (Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester)

Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester structure
89080-05-7 structure
Product name:Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester
CAS No:89080-05-7
MF:C8H14ClO3P
MW:224.621722698212
CID:613184
PubChem ID:71321946

Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester
    • 2-chloro-1-dimethoxyphosphoryl-3-methylpenta-1,3-diene
    • Dimethyl (2-chloro-3-methylpenta-1,3-dien-1-yl)phosphonate
    • DTXSID20751688
    • 89080-05-7
    • Inchi: InChI=1S/C8H14ClO3P/c1-5-7(2)8(9)6-13(10,11-3)12-4/h5-6H,1-4H3
    • InChI Key: JISCYJOWXTYTLD-UHFFFAOYSA-N
    • SMILES: CC=C(C)C(=CP(=O)(OC)OC)Cl

Computed Properties

  • Exact Mass: 224.0369090g/mol
  • Monoisotopic Mass: 224.0369090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 45.34000
  • LogP: 3.51870

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